Cas no 1804829-60-4 (2-Hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile)

2-Hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile is a fluorinated pyridine derivative with a versatile structure, combining a hydroxyl group, trifluoromethoxy substituent, and an acetonitrile moiety. Its unique molecular framework makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly for compounds requiring trifluoromethoxy or cyano functionalization. The presence of both electron-withdrawing (trifluoromethoxy, nitrile) and electron-donating (hydroxyl) groups enhances its reactivity in heterocyclic transformations. This compound exhibits stability under standard conditions, facilitating handling and storage. Its structural features are advantageous for developing bioactive molecules, including potential herbicides or pharmaceuticals, where fluorinated pyridines are increasingly relevant. The product is typically characterized by high purity, ensuring reproducibility in synthetic applications.

2-Hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile structure

1804829-60-4 structure

Product Name:2-Hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile

CAS No:1804829-60-4

MF:C₉H₇F₃N₂O₂

MW:232.159292459488

CID:4832311

Update Time:2025-10-14

2-Hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile
- Inchi： 1S/C9H7F3N2O2/c1-5-6(2-3-13)8(15)14-4-7(5)16-9(10,11)12/h4H,2H2,1H3,(H,14,15)
- InChI Key： PRCQDZWNKIRURI-UHFFFAOYSA-N
- SMILES： FC(OC1=CNC(C(CC#N)=C1C)=O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 426
XLogP3: 0.7
Topological Polar Surface Area: 62.1

2-Hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029095333-1g	2-Hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile	1804829-60-4	97%	1g	$1,460.20	2022-04-01

2-Hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

Additional information on 2-Hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile

2-Hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1804829-60-4, known as 2-Hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including a pyridine ring substituted with hydroxyl, methyl, trifluoromethoxy, and acetonitrile groups. These functional groups confer the molecule with diverse chemical properties, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of 2-Hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile in drug discovery, particularly in the development of kinase inhibitors and other bioactive compounds. The trifluoromethoxy group, a strong electron-withdrawing substituent, enhances the molecule's ability to interact with biological targets, such as protein kinases, which are critical in signaling pathways associated with cancer and inflammatory diseases. This makes the compound a promising candidate for preclinical studies aimed at identifying novel therapeutic agents.

In addition to its medicinal applications, 2-Hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile has also been explored for its role in materials science. The acetonitrile group, which is highly polar, contributes to the molecule's solubility and stability in various solvents. This property makes it an ideal candidate for use in polymer synthesis and as a precursor in the production of advanced materials with tailored electronic properties.

The synthesis of 2-Hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of both academic and industrial applications.

From an environmental perspective, 2-Hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile has been evaluated for its biodegradability and eco-toxicity. Studies indicate that the compound exhibits moderate biodegradation rates under aerobic conditions, suggesting that it can be safely integrated into processes that prioritize sustainability and environmental responsibility.

In conclusion, 2-Hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804829-60-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with its favorable properties, positions it as a key player in advancing scientific research and industrial innovation.